Cas no 2680865-03-4 (3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680865-03-4
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5651020
• PubChem ID: 165915510
• Update Time: 2025-10-29

3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680865-03-4
• EN300-28282062
• 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H15NO5/c1-2-6-19-13(18)14-11(8-12(16)17)9-4-3-5-10(15)7-9/h2-5,7,11,15H,1,6,8H2,(H,14,18)(H,16,17)
• InChI Key： GFOCXGBUFZUWQX-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(CC(=O)O)C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680865-03-4)

3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680865-03-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with both hydrophilic and lipophilic regions, has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of more intricate pharmacological agents.

The structural framework of 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid comprises several key functional groups that contribute to its unique chemical properties. The presence of a 3-hydroxyphenyl moiety introduces both hydrophilicity and the ability to engage in hydrogen bonding, while the (prop-2-en-1-yloxy)carbonylamino group adds a layer of complexity, enabling interactions with various biological targets. These features make it a versatile intermediate in drug discovery and development.

In recent years, there has been growing interest in compounds that can modulate inflammatory pathways and oxidative stress, areas where 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has shown promise. Studies have indicated that the hydroxyl group of the phenyl ring can interact with enzymes such as lipoxygenases and cyclooxygenases, which are pivotal in the production of prostaglandins and other inflammatory mediators. Furthermore, the enolic form of the carboxylic acid group can participate in redox reactions, potentially influencing cellular signaling pathways associated with oxidative stress.

One of the most compelling aspects of this compound is its potential as a prodrug or a lead compound for further derivatization. The (prop-2-en-1-yloxy)carbonylamino moiety suggests that it could be converted into other functional groups through selective reactions, allowing chemists to fine-tune its properties for specific applications. For instance, it could be modified to enhance its solubility or to target particular receptors more effectively.

Recent advancements in computational chemistry have also highlighted the importance of 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid as a scaffold for drug design. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity, including those involved in metabolic disorders and neurodegenerative diseases. These findings align with current trends in medicinal chemistry, where there is a strong emphasis on identifying molecules that can interact with multiple targets simultaneously.

The synthesis of 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid presents an interesting challenge due to its complex structure. However, modern synthetic techniques have made it possible to construct this molecule efficiently. Key steps include the formation of the ester linkage via Fischer esterification and subsequent modifications to introduce the hydroxyl and amino groups at appropriate positions. These synthetic strategies not only highlight the versatility of organic chemistry but also demonstrate how functional group transformations can be used to create highly specialized molecules.

The pharmacological potential of 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been explored in several preclinical studies. Initial results suggest that it may have anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to cross cell membranes due to its amphipathic nature makes it an attractive candidate for topical applications or systemic delivery systems.

In conclusion, 3-(3-hydroxyphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680865-03-4) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable tool for drug discovery efforts aimed at addressing various diseases and conditions. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.